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Compound of Interest

Compound Name: BVT 2733

Cat. No.: B1668147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BVT 2733, a selective inhibitor of 11[3-
hydroxysteroid dehydrogenase type 1 (113-HSD1). This document details its chemical
properties, mechanism of action, and summarizes key experimental findings and
methodologies.

Core Compound Information

Parameter Value Reference
CAS Number 376640-41-4 [L112][3][41[5116]
Molecular Weight 428.96 g/mol [2][3]
Molecular Formula C17H21CIN40O3S2 [2]

Note: The hydrochloride salt of BVT 2733 has a molecular weight of 465.42 g/mol .[7]

Mechanism of Action and Signaling Pathway

BVT 2733 is a potent and selective, orally active, non-steroidal inhibitor of 113-hydroxysteroid
dehydrogenase type 1 (113-HSD1).[6][7] This enzyme is crucial in the tissue-specific regulation
of glucocorticoid levels, catalyzing the conversion of inactive cortisone to active cortisol. By
inhibiting 113-HSD1, BVT 2733 effectively reduces the intracellular concentration of active
glucocorticoids in target tissues such as adipose tissue and liver.
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The inhibition of 113-HSD1 by BVT 2733 has significant downstream effects, particularly in the
context of inflammation and metabolic disorders. Elevated 113-HSD1 activity is associated with
increased pro-inflammatory signaling. The expression of 113-HSDL1 itself is induced by pro-
inflammatory cytokines like TNF-a and IL-1[3, a process mediated by transcription factors such
as NF-kB and C/EBP[. BVT 2733, by blocking 113-HSD1 activity, disrupts this cycle, leading to
a reduction in the expression of pro-inflammatory mediators including Monocyte
Chemoattractant Protein-1 (MCP-1), Interleukin-6 (IL-6), and Tumor Necrosis Factor-alpha
(TNF-0).
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BVT 2733 Mechanism of Action
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In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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